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Compound of Interest

Compound Name: (2-Phenylquinolin-7-yl)methanol

Cat. No.: B1613269 Get Quote

For Immediate Reference: This document outlines critical safety and disposal protocols for (2-
phenylquinolin-7-yl)methanol, targeting laboratory professionals in research and drug

development. Adherence to these procedures is paramount for ensuring personnel safety and

environmental compliance.

(2-Phenylquinolin-7-yl)methanol should be handled with caution, assuming it possesses

hazards similar to other quinoline derivatives. Quinoline itself is toxic if swallowed, harmful in

contact with skin, causes skin and eye irritation, is suspected of causing genetic defects, may

cause cancer, and is toxic to aquatic life with long-lasting effects[1][2]. Therefore, appropriate

personal protective equipment (PPE) and containment measures are essential during handling

and disposal.

Quantitative Data Summary
While specific quantitative data for (2-Phenylquinolin-7-yl)methanol is not readily available,

the table below includes data for the related compound Quinoline to inform safety and handling

procedures.
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Property Value (for Quinoline) Source

CAS Number 91-22-5 [1]

Molecular Formula C₉H₇N [1]

Molecular Weight 129.16 g/mol [1]

Hazard Statements
H301, H312, H315, H319,

H341, H350, H411
[1][2]

Precautionary Statements

P201, P273, P280,

P301+P310, P312, P391,

P501

[1]

Detailed Disposal Protocol
The proper disposal of (2-Phenylquinolin-7-yl)methanol is crucial to prevent harm to

individuals and the environment. The following step-by-step protocol must be strictly followed.

Step 1: Personal Protective Equipment (PPE)
Before initiating any disposal procedures, ensure you are wearing the appropriate PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory. Always inspect gloves for any

signs of degradation or puncture before use[2].

Eye Protection: Chemical safety goggles or a face shield must be worn to protect against

splashes[1].

Lab Coat: A full-length laboratory coat should be worn to protect skin and clothing from

contamination[3].

Step 2: Waste Segregation and Collection
Proper segregation of waste is the first step in safe disposal.

Solid Waste:
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Collect unused solid (2-Phenylquinolin-7-yl)methanol and any contaminated disposable

materials (e.g., weighing paper, pipette tips, gloves) in a designated, leak-proof, and

clearly labeled hazardous waste container[3].

The original manufacturer's container, if empty and clean, can be used for collecting solid

waste of the same chemical[3].

Liquid Waste:

Aqueous and organic solutions containing (2-Phenylquinolin-7-yl)methanol must be

collected in separate, designated, and sealed hazardous waste containers[3][4]. Do not

mix with other solvent waste streams unless explicitly permitted by your institution's waste

management guidelines.

Halogenated and non-halogenated solvent wastes should generally be collected

separately[4][5].

Sharps:

Any sharps, such as needles or broken glass, that are contaminated with the compound

must be placed in a designated, puncture-resistant sharps container[3].

Step 3: Labeling of Waste Containers
All waste containers must be accurately and clearly labeled.

The label must include the full chemical name: "(2-Phenylquinolin-7-yl)methanol"[3].

List all associated hazards (e.g., "Toxic," "Harmful," "Environmental Hazard")[1][3].

Indicate the approximate concentration and quantity of the waste.

Ensure the date of waste generation is clearly visible.

Step 4: Storage of Waste
Proper storage of hazardous waste pending disposal is critical to laboratory safety.

Store waste containers in a designated, well-ventilated satellite accumulation area[3][6].
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Ensure containers are tightly sealed to prevent leaks or spills[4][7].

Store away from incompatible materials, such as strong oxidizing agents[8].

Step 5: Final Disposal
Do not dispose of (2-Phenylquinolin-7-yl)methanol down the drain or in regular trash[1][8].

This compound and its derivatives are toxic to aquatic life[1][2].

Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EH&S) department or a licensed hazardous waste disposal company[3]

[9].

Follow all institutional, local, and national regulations for the disposal of toxic organic

chemical waste[8]. Incineration at a licensed facility is a common disposal method for such

compounds[1][10].

Experimental Workflow & Disposal Pathway
The following diagram illustrates the logical flow for the proper disposal of (2-Phenylquinolin-
7-yl)methanol.
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Disposal Workflow for (2-Phenylquinolin-7-yl)methanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.cdhfinechemical.com/images/product/msds/37_367035327_Quinoline-CASNO-91-22-5-MSDS.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_5_6_Dihydroxy_8_aminoquinoline_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://www.oc-praktikum.de/nop/en/articles/pdf/SolventRecyclingDisposal_en.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://cdn.greensoft.mn/uploads/users/5404/files/Methanol.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Handling_and_Storage_of_Chlorinated_Quinoline_Compounds.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.sciencemadness.org/smwiki/index.php/Proper_disposal_of_chemicals
https://www.benchchem.com/product/b1613269#2-phenylquinolin-7-yl-methanol-proper-disposal-procedures
https://www.benchchem.com/product/b1613269#2-phenylquinolin-7-yl-methanol-proper-disposal-procedures
https://www.benchchem.com/product/b1613269#2-phenylquinolin-7-yl-methanol-proper-disposal-procedures
https://www.benchchem.com/product/b1613269#2-phenylquinolin-7-yl-methanol-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1613269?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1613269?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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